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Compound of Interest

Compound Name: H215186303

Cat. No.: B607909

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of the
research chemical H2L5186303. Given the absence of a specific Safety Data Sheet (SDS) in
publicly available resources, these procedures are based on general best practices for
laboratory chemical waste management. Researchers, scientists, and drug development
professionals should always consult their institution's Environmental Health and Safety (EHS)
department for guidance and ensure compliance with all local, state, and federal regulations.

Chemical and Physical Properties

A summary of the known quantitative data for H2L5186303 is presented below. This
information is essential for understanding its handling and disposal requirements.

Property Value

Chemical Formula C26H20N20s

Molecular Weight 488.45 g/mol

Solubility Soluble to 100 mM in DMSO
Storage Temperature +4°C

Experimental Protocols: Disposal Procedures
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The following protocols provide detailed methodologies for the safe disposal of H2L5186303 in
both solid form and as a solution in Dimethyl Sulfoxide (DMSO).

Personal Protective Equipment (PPE)

Before handling H2L5186303 for disposal, ensure the following minimum PPE is worn:
e Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.[1][2]
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.

Disposal of Solid H2LL5186303 Waste

Solid H2L5186303 waste includes the pure compound and any materials, such as weigh boats
or contaminated gloves, that have come into contact with the solid.

Methodology:

e Segregation: Do not mix solid H2L5186303 waste with other types of waste. It should be
treated as chemical waste.

e Containerization:

o Place the solid waste in a clearly labeled, leak-proof container.[3] The original product
container can be used if it is in good condition.

o The container must be securely sealed to prevent spills.
o Labeling:

o Affix a hazardous waste label to the container.

o The label must clearly state "Hazardous Waste" and list the chemical name: H2L5186303.
e Storage:

o Store the waste container in a designated satellite accumulation area.[4]
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o Ensure the storage area is secure and away from incompatible materials.

e Collection:

o Arrange for pickup by your institution's EHS or a licensed hazardous waste disposal
service.[5]

Disposal of H2L5186303 in DMSO Solution

Solutions of H2L5186303 in DMSO must be handled as hazardous liquid waste. DMSO can
facilitate the absorption of other chemicals through the skin, necessitating careful handling.

Methodology:
e Segregation:
o Collect H2L5186303 in DMSO solutions in a dedicated waste container.

o Do not mix with aqueous or halogenated solvent waste unless permitted by your
institution's EHS guidelines.

o Containerization:

o Use a compatible, leak-proof container with a secure screw-top cap. Glass or polyethylene
containers are generally suitable for DMSO solutions.

o Do not fill the container to more than 90% capacity to allow for expansion.
e Labeling:

o Attach a hazardous waste label to the container as soon as the first drop of waste is
added.

o The label must include the chemical names and approximate concentrations of all
components (H2L5186303 and Dimethyl Sulfoxide).

e Storage:
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o Store the liquid waste container in secondary containment, such as a spill tray, to prevent
the spread of any potential leaks.

o Keep the container in a well-ventilated area, away from sources of ignition.

e Collection:

o Once the container is full, or in accordance with your institution's policies, request a waste
pickup from your EHS department.

Visual Guidance: Disposal Workflow and Logical
Relationships

To further clarify the proper disposal procedures, the following diagrams illustrate the key
decision-making processes and workflows.
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(Step 1: Personal Protective Equipment\

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety glasses/goggles
- Lab coat

Step 2: Identivfy Waste Type

Identify H2L5186303 Waste Form

Eemm———

Solid Liquid (in DMSO)
( Solid Was$e Disposal A (Liquid Wasse (in DMSO) Disposal\
Place in a labeled, Collect in a compatible,
leak-proof solid waste container vented liquid waste container

Label with 'Hazardous Waste' Label with all chemical

and chemical name components and concentrations

Store in designated Store in secondary containment
satellite accumulation area in a well-ventilated area
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Step 3: Final Dispdsal

Arrange for EHS/

licensed waste disposal pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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